Cas no 688735-41-3 ((3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid)
(3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid
- (E,3S,5S)-7-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]-3,5-dihydroxyhept-6-enoic acid
- 688735-41-3
- SCHEMBL2870889
- A852502
- (3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoicacid
- DTXSID60424900
- (3R,5R,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid
-
- Inchi: 1S/C25H24FNO4/c26-17-9-7-15(8-10-17)24-20-3-1-2-4-22(20)27-25(16-5-6-16)21(24)12-11-18(28)13-19(29)14-23(30)31/h1-4,7-12,16,18-19,28-29H,5-6,13-14H2,(H,30,31)/b12-11+/t18-,19+/m1/s1
- InChI Key: VGYFMXBACGZSIL-VVZAMHAXSA-N
- SMILES: FC1C=CC(=CC=1)C1C2C=CC=CC=2N=C(C=1/C=C/[C@H](C[C@@H](CC(=O)O)O)O)C1CC1
Computed Properties
- Exact Mass: 421.16900
- Monoisotopic Mass: 421.16893641g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 631
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 90.6Ų
Experimental Properties
- Density: 1.352
- PSA: 90.65000
- LogP: 4.51810
(3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM145214-1g |
(3S,5S,E)-7-(2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid |
688735-41-3 | 95% | 1g |
$1326 | 2024-07-24 | |
| Chemenu | CM145214-1g |
(3S,5S,E)-7-(2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid |
688735-41-3 | 95% | 1g |
$1530 | 2021-08-05 | |
| Alichem | A189007778-1g |
(3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid |
688735-41-3 | 95% | 1g |
$1339.26 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740812-1g |
(3s,5s,e)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid |
688735-41-3 | 98% | 1g |
¥9373.00 | 2024-05-03 | |
| Ambeed | A269996-1g |
(3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid |
688735-41-3 | 95+% | 1g |
$1339.0 | 2025-04-17 | |
| Crysdot LLC | CD11072153-1g |
(3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid |
688735-41-3 | 95+% | 1g |
$1623 | 2024-07-18 |
(3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on (3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid
Comprehensive Overview of (3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid (CAS No. 688735-41-3)
The compound (3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid (CAS No. 688735-41-3) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique quinoline core, combined with a cyclopropyl group and a fluorophenyl moiety, makes it a promising candidate for therapeutic applications. Researchers are particularly interested in its potential role in modulating enzymatic pathways, given its dihydroxyhept-6-enoic acid backbone, which resembles natural substrates involved in metabolic regulation.
In recent years, the demand for fluorinated compounds like (3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid has surged due to their enhanced bioavailability and metabolic stability. Fluorination is a key strategy in modern drug design, as evidenced by the rise of FDA-approved fluorinated drugs. This compound's 4-(4-fluorophenyl) group aligns with this trend, making it a subject of interest for medicinal chemists exploring next-generation therapeutics.
The stereochemistry of this molecule, denoted by the (3S,5S,E) configuration, is critical for its biological activity. Stereospecific interactions with target proteins often dictate efficacy, and the E-configuration of the hept-6-enoic acid chain may influence its binding affinity. This aspect is particularly relevant in the context of drug discovery, where enantiopure compounds are prioritized to minimize off-target effects.
From a synthetic perspective, the quinolin-3-yl scaffold presents both challenges and opportunities. Recent advancements in cross-coupling reactions and asymmetric synthesis have enabled more efficient routes to similar structures. The cyclopropyl ring, known for its strain and reactivity, adds another layer of complexity, often requiring tailored catalytic systems for incorporation. These synthetic hurdles are frequently discussed in organic chemistry forums and research publications, reflecting the compound's relevance in contemporary science.
Beyond its chemical attributes, (3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid has been explored for its potential in inflammatory and metabolic disorders. Preclinical studies suggest that its dihydroxy groups may interact with hydroxylase enzymes, a hot topic in autoimmune disease research. This aligns with growing public interest in precision medicine and targeted therapies, as highlighted by frequent searches for terms like "new anti-inflammatory compounds 2024" and "fluorophenyl derivatives in medicine."
In summary, CAS No. 688735-41-3 represents a fascinating intersection of structural complexity, therapeutic potential, and synthetic innovation. Its study contributes to broader discussions in drug development and chemical biology, addressing both academic curiosity and industry needs. As research progresses, this compound may emerge as a cornerstone in the design of novel bioactive molecules, further solidifying its place in the scientific lexicon.
688735-41-3 ((3S,5S,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid) Related Products
- 93957-52-9((E)-Methyl 7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3-hydroxy-5-oxohept-6-enoate)
- 586966-54-3(tert-Buthyl Pitavastatin)
- 147511-69-1(Pitavastatin (>90%))
- 917752-49-9((3R,5S,E)-Propyl 7-(2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoate)
- 849811-78-5(Pitavastatin Methyl Ester)
- 769908-13-6((3R,5R,6E)-Pitavastatin)
- 121659-86-7(4-(4-Fluorophenyl)-2-cyclopropylquinoline-3-carboxylic Acid Methyl Ester)
- 121660-37-5(2-Cyclopropyl-4-(4-fluorophenyl)quinoline-3-carbaldehyde)
- 15664-29-6(Pheophorbide A (>80%) (mixture of diastereomers))
- 254452-86-3((3S,5R,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid)